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Compound of Interest

Compound Name:
4,5-Dimethyl-2-

(phenyldiazenyl)phenol

Cat. No.: B1347377 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 4,5-Dimethyl-2-
(phenyldiazenyl)phenol, a valuable organic compound in various research and development

applications. This document outlines the core synthesis pathway, detailed experimental

protocols, and key characterization data.

Introduction
4,5-Dimethyl-2-(phenyldiazenyl)phenol is an aromatic azo compound characterized by a

phenylazo group substituted onto a 4,5-dimethylphenol moiety. Azo compounds are a

significant class of organic molecules known for their vibrant colors and diverse applications,

including as dyes, pigments, and indicators. In the pharmaceutical and life sciences sectors,

substituted phenols and azo compounds are investigated for their potential biological activities.

The synthesis of this specific molecule involves a classic and well-established chemical

transformation known as azo coupling.

Core Synthesis Pathway
The synthesis of 4,5-Dimethyl-2-(phenyldiazenyl)phenol is achieved through a two-step

process:
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Diazotization of Aniline: Aniline is treated with a source of nitrous acid, typically generated in

situ from sodium nitrite and a strong mineral acid such as hydrochloric acid, at low

temperatures (0-5 °C). This reaction converts the primary aromatic amine into a reactive

benzenediazonium salt.

Azo Coupling with 4,5-Dimethylphenol: The freshly prepared benzenediazonium salt is then

reacted with 4,5-dimethylphenol. The electron-rich phenol undergoes electrophilic aromatic

substitution, with the diazonium ion acting as the electrophile. The coupling reaction typically

occurs at the ortho position to the hydroxyl group, which is activated and sterically

accessible, to yield the final product, 4,5-Dimethyl-2-(phenyldiazenyl)phenol.

The overall reaction is depicted in the following workflow diagram.
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Synthesis Workflow for 4,5-Dimethyl-2-(phenyldiazenyl)phenol

Step 1: Diazotization

Step 2: Azo Coupling

Aniline

NaNO2, HCl (aq)
0-5 °C

Benzenediazonium
Chloride

NaOH (aq)
0-5 °C

Addition

4,5-Dimethylphenol

4,5-Dimethyl-2-(phenyldiazenyl)phenol

Click to download full resolution via product page
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Caption: A logical workflow illustrating the two-step synthesis of 4,5-Dimethyl-2-
(phenyldiazenyl)phenol.

Experimental Protocols
The following are detailed experimental protocols for the synthesis of 4,5-Dimethyl-2-
(phenyldiazenyl)phenol. These protocols are based on established procedures for azo dye

synthesis.

Diazotization of Aniline
Materials:

Aniline

Concentrated Hydrochloric Acid (HCl)

Sodium Nitrite (NaNO₂)

Distilled Water

Ice

Procedure:

In a 250 mL beaker, add aniline (e.g., 10 mmol) and a solution of concentrated hydrochloric

acid (e.g., 25 mL) in water (e.g., 25 mL).

Cool the mixture to 0-5 °C in an ice-salt bath with constant stirring.

Prepare a solution of sodium nitrite (e.g., 10 mmol) in cold distilled water (e.g., 15 mL).

Add the sodium nitrite solution dropwise to the aniline hydrochloride solution, ensuring the

temperature is maintained between 0-5 °C. The addition should be slow to control the

exothermic reaction.

After the complete addition of the sodium nitrite solution, continue stirring the mixture for an

additional 15-20 minutes at 0-5 °C. The resulting solution contains the benzenediazonium
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chloride.

Azo Coupling with 4,5-Dimethylphenol
Materials:

4,5-Dimethylphenol

Sodium Hydroxide (NaOH)

Distilled Water

Ice

Benzenediazonium chloride solution (from step 3.1)

Procedure:

In a separate 500 mL beaker, dissolve 4,5-dimethylphenol (e.g., 10 mmol) in an aqueous

solution of sodium hydroxide (e.g., 10% w/v).

Cool this solution to 0-5 °C in an ice-salt bath.

Slowly add the previously prepared cold benzenediazonium chloride solution to the cold 4,5-

dimethylphenol solution with vigorous stirring.

A colored precipitate of 4,5-Dimethyl-2-(phenyldiazenyl)phenol should form immediately.

Continue stirring the reaction mixture in the ice bath for 30-60 minutes to ensure the

completion of the coupling reaction.

Collect the crude product by vacuum filtration and wash it with cold water until the filtrate is

neutral.

The crude product can be purified by recrystallization from a suitable solvent, such as

ethanol or acetic acid, to yield the pure 4,5-Dimethyl-2-(phenyldiazenyl)phenol.

Data Presentation
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The following table summarizes the key quantitative data for 4,5-Dimethyl-2-
(phenyldiazenyl)phenol.

Property Value Reference

Molecular Formula C₁₄H₁₄N₂O

Molecular Weight 226.27 g/mol

CAS Number 59380-22-2

Appearance Expected to be a colored solid General property of azo dyes

Melting Point

Not explicitly reported in

literature; expected to be in the

range of similar azo phenols.

Inferred from related

compounds

Yield

Dependent on reaction scale

and purification; typically

moderate to high for azo

coupling reactions.

Inferred from related syntheses

¹H NMR (Expected)

Signals for aromatic protons,

two methyl groups, and a

phenolic hydroxyl proton.

[1]

¹³C NMR (Expected)

Signals for aliphatic methyl

carbons and twelve aromatic

carbons.

[1]

Mandatory Visualization
The following diagram illustrates the logical relationship in the synthesis process.
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Logical Flow of Synthesis

Starting Materials

Step 1: Diazotization

Aniline + NaNO2/HCl

Step 2: Azo Coupling

Benzenediazonium Salt + 4,5-Dimethylphenol

Purification Recrystallization

Final Product | 4,5-Dimethyl-2-(phenyldiazenyl)phenol

Click to download full resolution via product page

Caption: A flowchart detailing the sequential steps in the synthesis of 4,5-Dimethyl-2-
(phenyldiazenyl)phenol.

Conclusion
The synthesis of 4,5-Dimethyl-2-(phenyldiazenyl)phenol is a straightforward process based

on the fundamental principles of diazotization and azo coupling. This technical guide provides

researchers, scientists, and drug development professionals with a detailed framework for the

preparation and understanding of this compound. The provided protocols and data serve as a

valuable resource for the laboratory synthesis and further investigation of this and related azo

compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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